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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental data that validates the link

between the COBRA (COB) protein function and the jasmonic acid (JA) signaling pathway in

Arabidopsis thaliana. The primary focus is on the characterization of the cobra-5 (cob-5) loss-

of-function mutant, which demonstrates a significant upregulation of JA-mediated defense

responses.

Data Presentation: Quantitative Analysis
The following tables summarize the key quantitative data from studies on the cob-5 mutant

compared to wild-type (WT) plants.

Table 1: Jasmonic Acid Levels
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Plant Line
Jasmonic Acid (JA) Level
(relative to WT)

Fold Change

Wild-Type (Col-0) 1.0 -

cob-5 ~8.0 ~8-fold increase[1][2][3][4][5]

Table 2: Gene Expression Profile of cob-5 vs. Wild-Type

Gene Category Regulation in cob-5
Examples of Upregulated
Genes

Defense- and Stress-Related

(JA-responsive)

Massively and coordinately

induced[1][2]
PDF1.2, VSP2, JAZ10[6]

Anthocyanin Biosynthesis Upregulated[1][2][5] PAP1, DFR, LDOX

Cell Elongation Downregulated[1][2][5]
Expansins, Xyloglucan

endotransglucosylases

Experimental Protocols
Detailed methodologies for the key experiments that established the link between COBRA and

jasmonic acid signaling are outlined below.

Plant Material and Growth Conditions
Plant Lines:Arabidopsis thaliana ecotype Columbia (Col-0) was used as the wild-type

control. The cob-5 mutant is a T-DNA insertion line that results in a complete loss of function

of the COBRA gene.[1][2][3][4][5]

Growth Medium: Plants were typically grown on Murashige and Skoog (MS) agar medium

supplemented with sucrose.

Growth Conditions: Seedlings were grown under controlled environmental conditions, usually

with a 16-hour light/8-hour dark photoperiod.

Jasmonic Acid Quantification
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Extraction: Plant tissues (e.g., whole seedlings) were flash-frozen in liquid nitrogen and

ground to a fine powder. Jasmonic acid and its derivatives were extracted using a methanol-

based solution, often containing an internal standard for accurate quantification.

Purification: The extracts were purified using solid-phase extraction (SPE) cartridges to

remove interfering compounds.

Quantification: The purified samples were analyzed by Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS). This technique allows for highly sensitive and specific

quantification of JA levels.

Gene Expression Analysis (Microarray)
RNA Extraction: Total RNA was extracted from whole seedlings of both wild-type and cob-5

plants. The quality and integrity of the RNA were assessed to ensure reliable results.

Microarray Hybridization: Labeled cDNA, synthesized from the extracted RNA, was

hybridized to an Arabidopsis whole-genome microarray chip.

Data Analysis: The microarray data was normalized and analyzed to identify genes that were

differentially expressed between the cob-5 mutant and the wild-type control. A fold-change

cut-off and statistical tests were applied to determine the significance of the expression

changes. The analysis revealed a significant upregulation of genes involved in defense and

secondary metabolism in the cob-5 mutant.[2]
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Caption: COBRA-JA signaling link.
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Experimental Workflow Diagram
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Caption: Experimental workflow.
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Caption: Logical flow of events.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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